4-(4-Fluorophenyl)-6-methyl-2-thioxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxamide

• IUPAC Name: 4-(4-fluorophenyl)-6-methyl-2-sulfanylidene-3,4-dihydro-1H-pyrimidine-5-carboxamide
• InChI: InChI=1S/C12H12FN3OS/c1-6-9(11(14)17)10(16-12(18)15-6)7-2-4-8(13)5-3-7/h2-5,10H,1H3,(H2,14,17)(H2,15,16,18)
• InChI Key: UNFUTVFRVGERCA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(NC(=S)N1)C2=CC=C(C=C2)F)C(=O)N
• Molecular Formula: C12H12FN3OS
• Molecular Weight: 265.31 g/mol

Description

The compound “4-(4-Fluorophenyl)-6-methyl-2-thioxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxamide” belongs to a class of organic compounds known as phenylimidazoles. These are polycyclic aromatic compounds containing a benzene ring linked to an imidazole ring.

Synthesis Analysis

While specific synthesis methods for this compound are not available, similar compounds have been synthesized following a 'green protocol’. This involves a series of reactions, including condensation and oxidative aromatization.

Molecular Structure Analysis

The molecular structure of similar compounds has been determined using various techniques such as FT-IR, 1H-NMR, and X-ray crystallographic analyses. These techniques provide information about the compound’s geometry, vibrational frequencies, and chemical reactivity.

Chemical Reactions Analysis

The chemical reactions involving similar compounds often involve the formation of new bonds and the breaking of existing ones. For instance, the reaction of α, β-unsaturated ketone with hydrazine derivatives or semicarbazide can lead to the formation of pyrazoline, which can then be converted to pyrazole through oxidative aromatization.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds include being a white, crystalline solid, and being insoluble in water. The compound may also exhibit fluorescence.

Safety and Hazards

Safety data sheets for similar compounds indicate that they may be hazardous. They can cause skin and eye irritation, and may be harmful if inhaled or swallowed. It’s recommended to avoid breathing dust/fume/gas/mist/vapors/spray, and to use protective equipment when handling these compounds.

Future Directions

Research into similar compounds is ongoing, with a focus on their potential applications in various fields such as organic light-emitting diodes (OLEDs) and as anti-cancer agents. Further studies are needed to fully understand the properties and potential uses of “4-(4-Fluorophenyl)-6-methyl-2-thioxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxamide”.